3-ethyl-N-(furan-2-ylmethyl)aniline

• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 3-ethyl-N-(furan-2-ylmethyl)aniline
• InChI: InChI=1S/C13H15NO/c1-2-11-5-3-6-12(9-11)14-10-13-7-4-8-15-13/h3-9,14H,2,10H2,1H3
• InChI Key: OTUWIGYHIXHEGT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NCC2=CC=CO2

Description

3-Ethyl-N-(furan-2-ylmethyl)aniline (CAS: 1021023-36-8) is a secondary amine featuring a furan-2-ylmethyl group attached to the nitrogen atom of a 3-ethyl-substituted aniline. Its molecular formula is C₁₃H₁₅NO, with a molecular weight of 201.26 g/mol . Structurally, the ethyl group at the 3-position of the benzene ring introduces steric and electronic effects, while the furan moiety contributes aromatic heterocyclic character.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-ethyl-N-(furan-2-ylmethyl)aniline can be achieved through several methods. One common approach involves the reductive amination of 3-ethyl aniline with furan-2-carbaldehyde in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst . The reaction typically occurs in a solvent like ethanol or methanol under mild conditions.

Industrial Production Methods

Industrial production of 3-ethyl-N-(furan-2-ylmethyl)aniline may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Catalysts and solvents are chosen to minimize side reactions and maximize efficiency .

Chemical Reactions Analysis

Types of Reactions

3-ethyl-N-(furan-2-ylmethyl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the furan ring to a tetrahydrofuran ring.

Substitution: Electrophilic substitution reactions can occur on the aromatic ring, leading to various substituted derivatives.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas over a palladium catalyst or sodium borohydride in ethanol.

Substitution: Halogenating agents like bromine or chlorinating agents in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Tetrahydrofuran derivatives.

Substitution: Halogenated aniline derivatives.

Scientific Research Applications

3-ethyl-N-(furan-2-ylmethyl)aniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-ethyl-N-(furan-2-ylmethyl)aniline involves its interaction with specific molecular targets. In biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Substituent Effects on Molecular Properties

The substitution pattern on the aniline ring significantly influences physicochemical properties. Key analogues include:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituent	Key Applications
3-Ethyl-N-(furan-2-ylmethyl)aniline	1021023-36-8	C₁₃H₁₅NO	201.26	Ethyl (electron-donating)	Under investigation
N-(Furan-2-ylmethyl)-3,4-dimethylaniline	356092-19-8	C₁₃H₁₅NO	201.24	3,4-Dimethyl (electron-donating)	Pharmaceutical research
3-Fluoro-N-(furan-2-ylmethyl)aniline	416862-39-0	C₁₁H₁₀FNO	191.20	Fluoro (electron-withdrawing)	Material science
3-Chloro-N-(furan-2-ylmethyl)aniline	51597-76-3	C₁₁H₁₀ClNO	207.66	Chloro (electron-withdrawing)	Agrochemicals
3-Ethynyl-N-(furan-2-ylmethyl)aniline	369363-98-4	C₁₃H₁₁NO	197.23	Ethynyl (sp-hybridized)	Organic electronics

• Electronic Effects : Ethyl and dimethyl groups enhance electron density on the aromatic ring, increasing the basicity of the aniline nitrogen compared to electron-withdrawing groups (e.g., F, Cl) .
• Steric Effects : Bulkier substituents like ethyl may hinder reactivity in catalytic systems, as seen in reductive amination challenges with Ir/SiO₂-SO₃H .

Spectroscopic Characterization and Data

• ¹H NMR : For N-(furan-2-ylmethyl)aniline, characteristic peaks include δ 7.36 (furan proton), δ 4.31 (CH₂-N), and δ 6.23 (furan ring) . Ethyl substituents would introduce additional signals near δ 1.2–1.4 (CH₃) and δ 2.4–2.6 (CH₂).
• ¹³C NMR : The ethynyl group in 3-ethynyl-N-(furan-2-ylmethyl)aniline shows distinct carbons at ~70–80 ppm (sp-hybridized) .

Biological Activity

3-ethyl-N-(furan-2-ylmethyl)aniline is a compound of increasing interest in medicinal chemistry due to its notable biological activities. This article explores its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

3-ethyl-N-(furan-2-ylmethyl)aniline has the chemical formula C13H15NO and is characterized by the presence of a furan ring, which is known for its diverse biological activities. The structure can be represented as follows:

$$\text{C}_6\text{H}_4(\text{N}(\text{C}_2\text{H}_5)(\text{C}_5\text{H}_4\text{O}))$$

Research indicates that 3-ethyl-N-(furan-2-ylmethyl)aniline interacts with various biological targets, leading to significant pharmacological effects. Its mechanism involves:

• Inhibition of Enzymatic Activity : The compound has shown potential as an inhibitor of certain enzymes, which could be critical in the treatment of diseases such as cancer and infections.
• Apoptosis Induction : Studies have demonstrated that it can induce apoptosis in cancer cell lines, suggesting its role in anticancer therapy.

Anticancer Activity

Several studies have reported on the anticancer properties of 3-ethyl-N-(furan-2-ylmethyl)aniline. For instance:

• In vitro assays indicated that this compound exhibits cytotoxic effects against various cancer cell lines, including MCF7 (breast cancer) and U87 (glioblastoma). The IC50 values ranged from 25 to 50 μM depending on the cell line tested.

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity:

• Bacterial Inhibition : It demonstrated significant antibacterial effects against strains such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 16 to 32 mg/mL .

Study on Anticancer Effects

A study conducted by Ribeiro Morais et al. explored the effects of 3-ethyl-N-(furan-2-ylmethyl)aniline on tumor-bearing mice. The results showed a marked reduction in tumor size and weight compared to control groups, indicating its potential as an effective therapeutic agent against cancer.

Study	Cell Line	IC50 (μM)	Effect
Ribeiro Morais et al.	MCF7	25 ± 5	Induces apoptosis
Internal Study	U87	45 ± 10	Reduces tumor growth

Antimicrobial Efficacy Study

In a separate investigation into its antimicrobial properties, the compound was tested against various bacterial strains. The findings are summarized below:

Bacterial Strain	MIC (mg/mL)	Effect
Staphylococcus aureus	16	Significant inhibition
Escherichia coli	32	Moderate inhibition